Cas no 127913-03-5 (1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-)

1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)- structure
127913-03-5 structure
Product Name:1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-
CAS No:127913-03-5
MF:C11H20O3
MW:200.274703979492
CID:139536
PubChem ID:3035517
Update Time:2025-04-19

1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-ethanol,6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R,6S)-
    • (1S,5R)-2-(2-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
    • 6-hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
    • (1S,5R)-2-(2-hydroxyethyl)-5-(1-hydroxy-1-methylethyl)cyclohex-2-en-1-ol
    • 1-Cyclohexene-1-ethanol, 6-hydroxy-4-(1-hydroxy-1-methylethyl)-, (4R-trans)-
    • CO 1408
    • CO-1408
    • [4R,(-)]-6α-Hydroxy-4β-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
    • [4R,6S,(-)]-4β-(1-Hydroxy-1-methylethyl)-6-hydroxy-1-cyclohexene-1-ethanol
    • PD162078
    • BRN 5330698
    • trans-6-Hydroxy-4-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
    • 2-(1-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
    • 1-Cyclohexene-1-ethanol, 6-hydroxy-4-(1-hydroxy-1-methylethyl)-, trans-
    • 127913-03-5
    • (-)-6(S)-Hydroxy-4(R)-(1-hydroxy-1-methylethyl)-1-cyclohexene-1-ethanol
    • 2-(2-hydroxyethyl)-5-(2-hydroxypropan-2-yl)cyclohex-2-en-1-ol
    • 103079-06-7
    • DTXSID30908186
    • CO/1408
    • Inchi: 1S/C11H20O3/c1-11(2,14)9-4-3-8(5-6-12)10(13)7-9/h3,9-10,12-14H,4-7H2,1-2H3/t9-,10+/m1/s1
    • InChI Key: VSDYCFMYAPMHAC-ZJUUUORDSA-N
    • SMILES: OC(C)(C)[C@@H]1CC=C(CCO)[C@H](C1)O

Computed Properties

  • Exact Mass: 200.141245
  • Monoisotopic Mass: 200.141245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Density: 1.131
  • Boiling Point: 339.1°C at 760 mmHg
  • Flash Point: 160.9°C
  • Refractive Index: 1.531
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